Cas no 1803902-46-6 (2-Bromomethyl-4-cyano-5-difluoromethyl-1H-benzimidazole)

• Product Name: 2-Bromomethyl-4-cyano-5-difluoromethyl-1H-benzimidazole
• CAS No: 1803902-46-6
• MF: C₁₀H₆BrF₂N₃
• MW: 286.07554769516
• CID: 4824613
• Update Time: 2025-05-21

2-Bromomethyl-4-cyano-5-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-4-cyano-5-difluoromethyl-1H-benzimidazole

• Inchi： 1S/C10H6BrF2N3/c11-3-8-15-7-2-1-5(10(12)13)6(4-14)9(7)16-8/h1-2,10H,3H2,(H,15,16)
• InChI Key： JHURPHQFIPDPQU-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C(C#N)=C(C(F)F)C=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.4
• Topological Polar Surface Area: 52.5

Additional information on 2-Bromomethyl-4-cyano-5-difluoromethyl-1H-benzimidazole

2-Bromomethyl-4-cyano-5-difluoromethyl-1H-benzimidazole: A Comprehensive Overview

The compound 2-Bromomethyl-4-cyano-5-difluoromethyl-1H-benzimidazole, with the CAS number 1803902-46-6, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a benzimidazole core with substituents at positions 2, 4, and 5. The presence of a bromomethyl group at position 2, a cyano group at position 4, and a difluoromethyl group at position 5 endows this molecule with distinctive chemical properties and reactivity.

Benzimidazoles are a class of heterocyclic compounds that have been extensively studied due to their wide-ranging applications in drug discovery, catalysis, and materials engineering. The substitution pattern in 2-Bromomethyl-4-cyano-5-difluoromethyl-1H-benzimidazole introduces additional functionality, making it a valuable building block for advanced chemical transformations. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive molecules, particularly in the context of anti-cancer drug development.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. The bromomethyl group at position 2 serves as an excellent leaving group, enabling nucleophilic substitution reactions. This property has been exploited in the construction of complex molecular architectures, including those with intricate stereochemistry. For instance, researchers have utilized this compound to synthesize novel analogs with enhanced bioavailability and selectivity.

The cyano group at position 4 imparts electron-withdrawing characteristics to the molecule, which can influence its reactivity in various chemical reactions. This feature has been leveraged in the design of catalysts for organic transformations, particularly in the context of transition metal-mediated processes. Recent advancements in catalytic asymmetric synthesis have demonstrated the utility of this compound as a chiral ligand precursor.

The difluoromethyl group at position 5 introduces fluorine into the structure, which is known to enhance lipophilicity and improve pharmacokinetic profiles. This makes 2-Bromomethyl-4-cyano-5-difluoromethyl-1H-benzimidazole an attractive candidate for drug design applications. Fluorinated benzimidazoles have shown promise as inhibitors of various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders.

Recent research has also focused on the environmental impact and degradation pathways of this compound. Studies have indicated that under specific conditions, such as UV irradiation or enzymatic hydrolysis, the molecule undergoes selective cleavage of certain bonds. These findings are crucial for understanding its behavior in biological systems and for designing more sustainable synthetic routes.

In terms of applications, 2-Bromomethyl-4-cyano-5-difluoromethyl-1H-benzimidazole has found utility in materials science as well. Its unique electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could pave the way for innovative electronic devices.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Key steps often include nucleophilic aromatic substitution, coupling reactions, and fluorination techniques. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for large-scale applications.

In conclusion, 2-Bromomethyl-4-cyano-5-difluoromethyl-1H-benzimidazole stands out as a versatile and multifunctional molecule with significant potential across diverse scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers working on cutting-edge projects in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing modern science.